Cas no 2679950-66-2 (rac-(3aR,6aR)-3a-(hydroxymethyl)-6a-methyl-hexahydrothieno3,4-cfuran-1-one, cis)

• Product Name: rac-(3aR,6aR)-3a-(hydroxymethyl)-6a-methyl-hexahydrothieno3,4-cfuran-1-one, cis
• CAS No: 2679950-66-2
• MF: C₈H₁₂O₃S
• MW: 188.244081497192
• MDL: MFCD34184105
• CID: 5645120
• PubChem ID: 165911853
• Update Time: 2025-10-31

rac-(3aR,6aR)-3a-(hydroxymethyl)-6a-methyl-hexahydrothieno3,4-cfuran-1-one, cis Chemical and Physical Properties

Names and Identifiers

• (3aS,6aS)-3a-(Hydroxymethyl)-6a-methyltetrahydro-1H,3H-thieno[3,4-c]furan-1-one
• rac-(3aR,6aR)-3a-(hydroxymethyl)-6a-methyl-hexahydrothieno3,4-cfuran-1-one, cis

• MDL： MFCD34184105
• Inchi： 1S/C8H12O3S/c1-7-4-12-5-8(7,2-9)3-11-6(7)10/h9H,2-5H2,1H3/t7-,8-/m1/s1
• InChI Key： FXUWICNLCLRJNG-HTQZYQBOSA-N
• SMILES： C([C@@]12CSC[C@@]1(C(=O)OC2)C)O

Additional information on rac-(3aR,6aR)-3a-(hydroxymethyl)-6a-methyl-hexahydrothieno3,4-cfuran-1-one, cis

Introduction to Rac-(3aR,6aR)-3a-(hydroxymethyl)-6a-methyl-hexahydrothieno[3,4-cfuran]-1-one, Cis

Rac-(3aR,6aR)-3a-(hydroxymethyl)-6a-methyl-hexahydrothieno[3,4-cfuran]-1-one, cis is a compound of significant interest in the field of chemical and biomedical research. This molecule, identified by its CAS number 2679950-66-2, has garnered attention due to its unique structural properties and potential applications in pharmaceutical development. The compound belongs to a class of heterocyclic molecules that exhibit a blend of structural complexity and biological activity, making it a valuable subject for further investigation.

The molecular structure of Rac-(3aR,6aR)-3a-(hydroxymethyl)-6a-methyl-hexahydrothieno[3,4-cfuran]-1-one, cis features a hexahydrothieno[3,4-cfuran] core, which is a fused ring system consisting of a thiophene ring and a furan ring. This particular arrangement imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The presence of hydroxymethyl and methyl substituents at the 3a and 6a positions respectively adds further complexity to its chemical behavior.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The compound Rac-(3aR,6aR)-3a-(hydroxymethyl)-6a-methyl-hexahydrothieno[3,4-cfuran]-1-one, cis has been studied for its potential role in various biological processes. Its unique structural features suggest that it may interact with biological targets in ways that are distinct from more conventional pharmaceuticals. This has led to its exploration as a lead compound in the discovery of new drugs.

The stereochemistry of Rac-(3aR,6aR)-3a-(hydroxymethyl)-6a-methyl-hexahydrothieno[3,4-cfuran]-1-one, cis, particularly the configuration at the 3a and 6a positions, is crucial for its biological activity. The (R,R) configuration at these positions influences the molecule's interactions with enzymes and receptors in the body. This stereochemical specificity is often a key factor in the efficacy and selectivity of pharmaceutical compounds. The study of such stereochemical effects is an important area of research in medicinal chemistry.

3aR,6aR)-3a-(hydroxymethyl)-6a-methyl-hexahydrothieno[3,4-cfuran]-1-one, cis interacts with biological targets. These simulations can help identify potential binding sites and predict the compound's efficacy in various biological assays. This approach has significantly accelerated the drug discovery process by allowing researchers to screen large libraries of compounds computationally before conducting experimental studies.

The synthesis of Rac-(3aR,6aR)-3a-(hydroxymethyl)-6a-methyl-hexahydrothieno[3,4-cfuran]-1-one, cis) presents unique challenges due to its complex structural features. Traditional synthetic methods often require multiple steps and careful optimization to achieve high yields and purity. However, recent advances in synthetic chemistry have introduced more efficient strategies for constructing complex heterocyclic systems. These new methods have made it possible to synthesize such molecules more rapidly and cost-effectively.

The pharmacological properties of Rac-(3aR,6aR)-3a-(hydroxymethyl)-6a-methyl-hexahydrothieno[3,4-cfuran]-1-one, cis) have been investigated in several preclinical studies. These studies have shown that the compound exhibits promising activity against various disease models. For example, it has demonstrated potential as an inhibitor of certain enzymes involved in inflammatory pathways. Additionally, it has shown efficacy in models of neurological disorders due to its ability to interact with specific receptors in the brain.

The future direction of research on Rac-(3aR,6аRб])-<б>`-(`_`_`_`_`_`_`_`_`_`_`_`_`_`)б>-(`_`_`_`_`_`)б>-(`б>`б`)б>-(`б>`б`)б>-(`б>`б`)б>-(`б>`б`)б>-(`б>`б`)б>-(`б>`б`)ц≈ц≈ц≈ц≈ц≈ц≈ц≈ц≈ц≈ц≈ц≈ц≈ц≈ц≈ц≈ц≈ц≈ц≈ц≈ц≈ц≈ц≈ ц≥ ц≥ ц≥ ц≥ ц≥ ц≥ ц≥ ц≥ ц≥ ц≥ ц≥ ц≥ ц≥ ц≥ ц≥ ц≥ ц≤ б)` б)` б)` б)` б)` б)` б)` б)` б)` б)` б)` б)` б) ` ` ` ` ` ` ` ` ` ` ` ` ` ` ` The development of novel drug candidates like Rac-(<` 2679950-66-2 ) is crucial for addressing unmet medical needs. As our understanding of biology and chemistry continues to advance，the possibilities for developing innovative therapeutics expand exponentially。The compound represents an exciting example of how interdisciplinary research can lead to breakthroughs that improve human health。